Cas no 1353989-73-7 (tert-Butyl 4-(((6-ethoxypyrimidin-4-yl)amino)methyl)piperidine-1-carboxylate)

• Product Name: tert-Butyl 4-(((6-ethoxypyrimidin-4-yl)amino)methyl)piperidine-1-carboxylate
• CAS No: 1353989-73-7
• MF: C₁₇H₂₈N₄O₃
• MW: 336.429224014282
• MDL: MFCD21098534
• CID: 2091582
• PubChem ID: 66569690
• Update Time: 2025-10-24

tert-Butyl 4-(((6-ethoxypyrimidin-4-yl)amino)methyl)piperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-Butyl 4-(((6-ethoxypyrimidin-4-yl)amino)methyl)piperidine-1-carboxylate
• DB-218616
• 1353989-73-7
• tert-butyl 4-[[(6-ethoxypyrimidin-4-yl)amino]methyl]piperidine-1-carboxylate
• AKOS024463498
• 4-[(6-Ethoxy-pyrimidin-4-ylamino)-methyl]-piperidine-1-carboxylic acid tert-butyl ester
• tert-Butyl4-(((6-ethoxypyrimidin-4-yl)amino)methyl)piperidine-1-carboxylate
• 1-Piperidinecarboxylic acid, 4-[[(6-ethoxy-4-pyrimidinyl)amino]methyl]-, 1,1-dimethylethyl ester
• DTXSID501116643
• TERT-BUTYL 4-{[(6-ETHOXYPYRIMIDIN-4-YL)AMINO]METHYL}PIPERIDINE-1-CARBOXYLATE
• G67107

• MDL： MFCD21098534
• Inchi： 1S/C17H28N4O3/c1-5-23-15-10-14(19-12-20-15)18-11-13-6-8-21(9-7-13)16(22)24-17(2,3)4/h10,12-13H,5-9,11H2,1-4H3,(H,18,19,20)
• InChI Key： QEFCUIXXKVEJIK-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(N1CCC(CNC2C=C(N=CN=2)OCC)CC1)=O

Computed Properties

• Exact Mass: 336.21614077g/mol
• Monoisotopic Mass: 336.21614077g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 24
• Rotatable Bond Count: 8
• Complexity: 392
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 76.6Ų

Additional information on tert-Butyl 4-(((6-ethoxypyrimidin-4-yl)amino)methyl)piperidine-1-carboxylate

Research Brief on tert-Butyl 4-(((6-ethoxypyrimidin-4-yl)amino)methyl)piperidine-1-carboxylate (CAS: 1353989-73-7)

In recent years, the compound tert-Butyl 4-(((6-ethoxypyrimidin-4-yl)amino)methyl)piperidine-1-carboxylate (CAS: 1353989-73-7) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, has shown promise as a key intermediate in the synthesis of novel therapeutic agents. The presence of both the ethoxypyrimidine and piperidine moieties suggests potential interactions with biological targets, making it a valuable candidate for drug discovery programs.

Recent studies have focused on the synthetic pathways and applications of this compound. A 2023 publication in the Journal of Medicinal Chemistry highlighted its role as a precursor in the development of kinase inhibitors, particularly those targeting cancer-related pathways. The study demonstrated that the tert-butyl carbamate group enhances the compound's stability, while the ethoxypyrimidine moiety facilitates binding to ATP pockets in kinases. These findings underscore the compound's versatility in medicinal chemistry.

Further investigations into the pharmacological properties of tert-Butyl 4-(((6-ethoxypyrimidin-4-yl)amino)methyl)piperidine-1-carboxylate have revealed its potential in modulating inflammatory responses. A preclinical study published in Bioorganic & Medicinal Chemistry Letters (2024) reported that derivatives of this compound exhibited significant inhibition of pro-inflammatory cytokines in vitro. The researchers attributed this activity to the compound's ability to interfere with signaling pathways involved in inflammation, suggesting its applicability in treating autoimmune disorders.

The compound's synthetic accessibility has also been a subject of recent research. A team from the University of Cambridge developed an optimized synthetic route that improves yield and purity, as detailed in their 2024 Organic Process Research & Development article. Their method employs a novel palladium-catalyzed coupling reaction, which significantly reduces the number of steps required for production. This advancement could facilitate larger-scale synthesis for further biological evaluation and potential clinical development.

Looking ahead, researchers are exploring the compound's potential in targeted drug delivery systems. Preliminary data presented at the 2024 American Chemical Society meeting demonstrated that tert-Butyl 4-(((6-ethoxypyrimidin-4-yl)amino)methyl)piperidine-1-carboxylate can be conjugated to nanoparticle carriers, enhancing its bioavailability and tissue specificity. These developments position the compound as a promising scaffold for next-generation therapeutics in oncology and inflammatory diseases.